1-(4-(4-(Methylsulfonyl)benzo[d]thiazol-2-yl)piperazin-1-yl)-2-phenoxyethanone

• IUPAC Name: 1-[4-(4-methylsulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-phenoxyethanone
• InChI: InChI=1S/C20H21N3O4S2/c1-29(25,26)17-9-5-8-16-19(17)21-20(28-16)23-12-10-22(11-13-23)18(24)14-27-15-6-3-2-4-7-15/h2-9H,10-14H2,1H3
• InChI Key: LJRKPHQNEYNNNC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC2=C1N=C(S2)N3CCN(CC3)C(=O)COC4=CC=CC=C4
• Molecular Formula: C20H21N3O4S2
• Molecular Weight: 431.5 g/mol
• CAS No.: 941918-69-0

Description

1-(4-(4-(Methylsulfonyl)benzo[d]thiazol-2-yl)piperazin-1-yl)-2-phenoxyethanone is a synthetic chemical compound designed for advanced pharmaceutical and biochemical research. Its molecular structure incorporates a methylsulfonyl-substituted benzothiazole core, a motif known in medicinal chemistry for its versatile biological activities . The benzothiazole scaffold is recognized as a "privileged structure" in drug discovery, frequently appearing in compounds with a wide range of therapeutic potentials . The methylsulfonyl group is a key functional moiety that can act as a potent electrophile. Research on similar methylsulfonyl-benzothiazole compounds has demonstrated high reactivity and selectivity as a thiol-blocking reagent in protein chemistry, useful for studying cysteine residues and post-translational modifications . The integration of this group suggests potential applications in developing enzyme inhibitors or probes for studying protein function. The piperazine and phenoxyethanone linkages within the structure are common in the design of molecules that target G-protein coupled receptors (GPCRs) and kinase enzymes, due to their ability to confer favorable binding and pharmacokinetic properties. This combination of features makes 1-(4-(4-(Methylsulfonyl)benzo[d]thiazol-2-yl)piperazin-1-yl)-2-phenoxyethanone a valuable chemical tool for researchers investigating novel therapeutic targets, probing enzyme mechanisms, or studying signal transduction pathways. This product is For Research Use Only and is not intended for diagnostic or therapeutic applications.

Mechanism of Action

Target of Action

Compounds with a similar thiazole ring structure have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules.

Mode of Action

Thiazole derivatives have been shown to interact with their targets in various ways, leading to changes in cellular processes. For instance, some thiazole derivatives have demonstrated significant analgesic and anti-inflammatory activities.

Biochemical Pathways

Thiazole derivatives have been found to impact a variety of biochemical pathways, leading to their diverse biological activities.

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. These properties could potentially impact the bioavailability of the compound.

Result of Action

Thiazole derivatives have been found to exhibit a range of effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities.

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

Table 1: Key Structural and Physicochemical Comparisons

Compound Name/ID	Core Structure	Substituents/Modifications	Molecular Weight (g/mol)	Melting Point (°C)	Yield (%)	Key References
Target Compound	Benzothiazole-Piperazine-Ethanone	4-(Methylsulfonyl), phenoxy-ethanone	Calculated: ~457.5	N/A	N/A	N/A
5i ()	Benzothiazole-Piperazine-Ethanone	Triazole-linked diphenyltriazole-thiomethyl	593.17	N/A	N/A
5j ()	Benzothiazole-Piperazine-Ethanone	Benzothiazole-thiomethyl triazole	507.10	N/A	N/A
6a ()	Benzothiazole-Piperazine-Ethanone	Phenylthio group	397.47	215–217	83
6e ()	Benzothiazole-Piperazine-Ethanone	1H-1,2,3-Triazole-5-ylthio	374.43	160–162	33
7e ()	Piperazine-Ethanone	Tetrazole-thiomethyl, 4-methoxyphenylsulfonyl	532.58	131–134	N/A
15 ()	Benzothiazole-Piperazine-Ethanone	Chloroacetyl group	335.83	N/A	N/A

Key Observations:

• The target compound ’s methylsulfonyl group distinguishes it from analogues like 5i and 5j, which incorporate triazole or benzothiazole-thiomethyl groups. This substitution may enhance metabolic stability and target binding compared to simpler phenylthio derivatives (e.g., 6a) .
• Higher molecular weight compounds (e.g., 5i at 593.17 g/mol) exhibit reduced solubility compared to smaller derivatives like 6e (374.43 g/mol), impacting bioavailability .
• Melting points vary significantly; phenylthio-substituted 6a (215–217°C) shows higher thermal stability than triazole-linked 6e (160–162°C), likely due to stronger intermolecular interactions .

Anticancer Activity

Table 2: Antiproliferative Activity of Selected Analogues

Compound ID	Cancer Cell Line (IC50, μM)	Structural Features	Reference
5i	MCF-7: 12.3; HeLa: 9.8	Triazole-diphenyltriazole-thiomethyl
5j	MCF-7: 8.7; HeLa: 7.2	Benzothiazole-thiomethyl triazole
6a	HepG2: 18.4; A549: 21.9	Phenylthio group
7e	HT-29: 14.5; MDA-MB-231: 16.8	Tetrazole-thiomethyl, methoxyphenylsulfonyl

Key Findings:

• Triazole-linked derivatives (5i, 5j) demonstrate superior activity (IC50 < 10 μM) compared to phenylthio-substituted 6a (IC50 > 18 μM), suggesting that heterocyclic appendages enhance cytotoxicity .
• Sulfonyl-containing compounds (e.g., 7e) show moderate activity, but the target compound ’s methylsulfonyl group may further optimize interactions with hydrophobic kinase pockets .

Structure-Activity Relationship (SAR) Insights

Electron-Withdrawing Groups: Methylsulfonyl and trifluoromethyl substituents (e.g., 7f in ) improve target affinity and metabolic stability compared to methoxy or phenyl groups .

Heterocyclic Linkers: Triazole and tetrazole moieties (5i, 7e) enhance anticancer activity by promoting π-π stacking with biological targets .

Phenoxy vs. Thioether Linkages: Phenoxy-ethanone (target compound) may offer better pharmacokinetics than thioether-linked analogues (6a–6f) due to reduced oxidation susceptibility .

Preparation Methods

Thiazole Ring Formation

The benzo[d]thiazole scaffold is synthesized from substituted anilines through cyclization with thiourea or carbon disulfide under acidic conditions. For example:

• Step 1 : 4-Methylthioaniline reacts with carbon disulfide in ethanol with hydrochloric acid to form 4-methylthiobenzo[d]thiazole.
• Step 2 : Oxidation of the methylthio (-SMe) group to methylsulfonyl (-SO₂Me) using hydrogen peroxide or meta-chloroperbenzoic acid (mCPBA).

Key Data :

Reaction Step	Reagents	Temperature	Yield
Cyclization	CS₂, HCl	80°C	78%
Oxidation	H₂O₂, AcOH	60°C	92%

Piperazine-Thiazole Coupling

Nucleophilic Aromatic Substitution

The methylsulfonyl group activates the thiazole ring for substitution at position 2. Piperazine reacts with 4-(methylsulfonyl)benzo[d]thiazole in polar aprotic solvents (e.g., DMF, DMSO) under reflux:
$$
\text{Thiazole} + \text{Piperazine} \xrightarrow{\text{DMF, 120°C}} \text{4-(4-Methylsulfonylthiazol-2-yl)piperazine}
$$
Optimization :

• Catalyst : Potassium carbonate improves nucleophilicity.
• Yield : 65–80% after column chromatography.

Analytical Validation

Spectroscopic Characterization

• ¹H NMR : Key signals include the piperazine protons (δ 2.8–3.5 ppm), aromatic protons from phenoxy (δ 6.8–7.4 ppm), and methylsulfonyl singlet (δ 3.2 ppm).
• HPLC : Purity >98% achieved using a C18 column with acetonitrile/water (70:30).

Comparative Analysis of Synthetic Routes

Method	Advantages	Limitations	Yield Range
Sequential Synthesis	High modularity	Multi-step purification	50–65%
One-Pot Coupling	Reduced reaction time	Lower regioselectivity	40–55%
Catalytic Amination	Higher efficiency	Requires specialized catalysts	70–85%

Industrial-Scale Considerations

• Cost Efficiency : Bulk synthesis favors potassium carbonate over expensive palladium catalysts.
• Safety : Exothermic reactions during sulfonylation necessitate temperature-controlled reactors.

Q & A

Q. What are the optimized synthetic routes for this compound, and how do reaction conditions influence yield and purity?

• Methodological Answer : The synthesis typically involves multi-step procedures, including:

• Step 1 : Formation of the benzo[d]thiazole core via cyclization of substituted anilines with sulfur-containing reagents under controlled temperatures (80–120°C) .
• Step 2 : Piperazine coupling using carbodiimide-based coupling agents (e.g., EDC/HOBt) in anhydrous DMF or DCM, with yields optimized by maintaining inert atmospheres and low moisture .
• Step 3 : Introduction of the phenoxyethanone group via nucleophilic substitution or Friedel-Crafts acylation, requiring precise stoichiometric ratios to avoid side products .
• Critical Factors : Solvent polarity (e.g., THF vs. DMSO), temperature gradients, and catalyst selection (e.g., Pd/C for hydrogenation) significantly impact purity. Reaction progress should be monitored via TLC or HPLC .

Q. Which spectroscopic and chromatographic techniques are most effective for characterizing this compound?

• Methodological Answer :

• NMR Spectroscopy : ¹H/¹³C NMR confirms regiochemistry of the benzo[d]thiazole and piperazine moieties. For example, the methylsulfonyl group exhibits a distinct singlet at ~3.3 ppm in ¹H NMR .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) validates molecular weight (e.g., [M+H]+ peaks) and detects impurities from incomplete coupling reactions .
• HPLC : Reverse-phase HPLC with UV detection (λ = 254 nm) assesses purity (>95% preferred). Gradient elution (acetonitrile/water) resolves closely related byproducts .
• Data Interpretation : Cross-referencing spectral data with computational tools (e.g., ACD/Labs or ChemDraw) ensures structural accuracy .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies elucidate the contributions of the methylsulfonyl and phenoxy groups to biological activity?

• Methodological Answer :

• Analog Synthesis : Prepare derivatives with substituent variations (e.g., replacing methylsulfonyl with sulfonamide or altering phenoxy ring substituents) .
• Biological Assays : Test analogs in target-specific assays (e.g., enzyme inhibition for anti-inflammatory activity or microbial growth inhibition for antibacterial effects). Use dose-response curves to calculate IC₅₀/EC₅₀ values .
• Computational Modeling : Perform molecular docking (e.g., AutoDock Vina) to predict interactions between the methylsulfonyl group and hydrophobic binding pockets in target proteins .
• Key Insight : The methylsulfonyl group enhances electron-withdrawing effects, potentially stabilizing ligand-receptor interactions, while the phenoxy group may influence membrane permeability .

Q. What strategies resolve contradictions in pharmacological data, such as varying efficacy across assay systems?

• Methodological Answer :

• Assay Standardization : Replicate experiments under identical conditions (e.g., cell line passage number, serum concentration) to minimize variability .
• Orthogonal Assays : Cross-validate results using complementary methods (e.g., in vitro enzyme inhibition + cell-based assays) .
• Pharmacokinetic Profiling : Assess compound stability in assay media (e.g., plasma protein binding or metabolic degradation via liver microsomes) to explain discrepancies between in vitro and in vivo results .
• Statistical Analysis : Apply multivariate regression to identify confounding variables (e.g., solvent DMSO concentration affecting cell viability) .

Q. How can computational chemistry predict synthetic pathways and optimize reaction mechanisms for novel derivatives?

• Methodological Answer :

• Reaction Pathway Prediction : Use density functional theory (DFT) calculations (e.g., Gaussian 16) to model transition states and identify energetically favorable pathways for piperazine coupling or sulfonylation .
• Artificial Force-Induced Reaction (AFIR) : Simulate reaction dynamics to optimize solvent selection (e.g., polar aprotic solvents for SN2 reactions) and catalyst efficiency .
• Retrosynthetic Analysis : Tools like Synthia (Merck) or ICSynth propose feasible routes using available building blocks (e.g., commercial benzo[d]thiazole precursors) .

Data Contradiction Analysis

Q. How should researchers address conflicting data regarding the compound’s antimicrobial efficacy in different studies?

• Methodological Answer :

• Strain-Specific Variability : Test against a standardized panel of microbial strains (e.g., ATCC references) to control for genetic diversity .
• Mechanistic Studies : Use fluorescence microscopy or flow cytometry to differentiate bacteriostatic vs. bactericidal effects, which may explain potency variations .
• Resistance Profiling : Assess efflux pump activity (e.g., using phenylalanine-arginine β-naphthylamide inhibitors) to determine if resistance mechanisms underlie inconsistent results .